Cas no 116795-47-2 (2-bromo-4-chloro-6-(hydroxymethyl)phenol)
2-Bromo-4-chloro-6-(hydroxymethyl)phenol is a halogenated phenolic compound featuring a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective reactivity in coupling reactions, electrophilic substitutions, and polymer modifications. The presence of both bromo and chloro substituents enhances its utility in cross-coupling reactions, while the hydroxymethyl group provides a handle for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise structural control.
116795-47-2 structure
Product Name:2-bromo-4-chloro-6-(hydroxymethyl)phenol
CAS No:116795-47-2
MF:C7H6BrClO2
MW:237.478340625763
MDL:MFCD06202648
CID:1069805
PubChem ID:17604193
Update Time:2025-05-28
2-bromo-4-chloro-6-(hydroxymethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-chloro-2-hydroxybenzyl alcohol
- RARECHEM AL BD 0302
- 2-bromo-4-chloro-6-(hydroxymethyl)phenol
- BENZENEMETHANOL, 3-BROMO-5-CHLORO-2-HYDROXY
- SP788
- 9758AC
- AK184283
- BENZENEMETHANOL,3-BROMO-5-CHLORO-2-HYDROXY
- AKOS000114018
- EN300-1915634
- A928662
- AS-8690
- MFCD06202648
- SCHEMBL6275851
- 116795-47-2
- CS-0117956
- C71544
-
- MDL： MFCD06202648
- Inchi： 1S/C7H6BrClO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,10-11H,3H2
- InChI Key： RVRSNICKUNKOQP-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(CO)=C1O)Cl
Computed Properties
- Exact Mass: 235.92397g/mol
- Monoisotopic Mass: 235.92397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40.5
Experimental Properties
- Melting Point: 64-66℃
2-bromo-4-chloro-6-(hydroxymethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B899669-10g |
3-Bromo-5-chloro-2-hydroxybenzyl alcohol |
116795-47-2 | ≥95% | 10g |
￥3,985.20 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX916-5g |
2-bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 95+% | 5g |
6522CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX916-50mg |
2-bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 95+% | 50mg |
96.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX916-250mg |
2-bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 95+% | 250mg |
826CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX916-1g |
2-bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 95+% | 1g |
774.0CNY | 2021-07-12 | |
| ChemScence | CS-0117956-1g |
2-Bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 1g |
$68.0 | 2022-04-28 | ||
| ChemScence | CS-0117956-5g |
2-Bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 5g |
$272.0 | 2022-04-28 | ||
| ChemScence | CS-0117956-10g |
2-Bromo-4-chloro-6-(hydroxymethyl)phenol |
116795-47-2 | 10g |
$571.0 | 2021-09-02 | ||
| Chemenu | CM247952-1g |
3-Bromo-5-chloro-2-hydroxybenzyl alcohol |
116795-47-2 | 95% | 1g |
$202 | 2022-06-14 | |
| Chemenu | CM247952-5g |
3-Bromo-5-chloro-2-hydroxybenzyl alcohol |
116795-47-2 | 95% | 5g |
$555 | 2022-06-14 |
2-bromo-4-chloro-6-(hydroxymethyl)phenol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:116795-47-2)2-bromo-4-chloro-6-(hydroxymethyl)phenol
Order Number:A928662
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:55
Price ($):245.0
Email:sales@amadischem.com
2-bromo-4-chloro-6-(hydroxymethyl)phenol Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116795-47-2)2-bromo-4-chloro-6-(hydroxymethyl)phenol
Purity:99%
Quantity:5g
Price ($):245.0